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Compound of Interest

Compound Name: 3,5-Difluoro-4-methylbenzylamine
Cat. No.: B12082660
Get Quote
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High-Value Fluorinated Building Blocks for Drug Discovery

Executive Summary

3,5-Difluoro-4-methylbenzylamine (CAS 1427419-16-6) is a specialized fluorinated building
block used in the optimization of small molecule drugs. It combines two critical medicinal
chemistry strategies: bioisosteric modulation via fluorine substitution and metabolic blocking via
the para-methyl group.

This scaffold is particularly valuable for:

e Modulating Basicity (pKa): The electron-withdrawing fluorine atoms lower the pKa of the
amine, potentially improving oral bioavailability and blood-brain barrier (BBB) penetration
compared to non-fluorinated benzylamines.

e Metabolic Stability: The 4-methyl group blocks the para-position from cytochrome P450-
mediated oxidation, a common clearance pathway for phenyl rings.

 Lipophilicity Tuning: The combination of fluorine and methyl groups increases
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without significantly increasing molecular weight.

Chemical Identity & Properties

Core Target Data
Property

Data

Systematic Name

(3,5-Difluoro-4-methylphenyl)methanamine

CAS Number (Free Base)

1427419-16-6

CAS Number (HCI Salt)

2866353-13-9

Molecular Formula

CsHoF2N

Molecular Weight

157.16 g/mol

Predicted pKa

~8.6 (vs. 9.3 for benzylamine)

Predicted LogP

~1.9

Structural Analogs & Isomers

The following analogs are frequently used in Structure-Activity Relationship (SAR) studies to

probe the electronic and steric requirements of the binding pocket.
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Structural
Compound Name CAS Number o Key Feature
Modification

Baseline for F-effect;
90390-27-5 Des-methyl metabolically labile at

para-position.

3,5-
Difluorobenzylamine

Less electron-

3-Fluoro-4- deficient; higher pKa
) 261951-67-1 Mono-fluoro )
methylbenzylamine than the difluoro
analog.
(3,4-Difluoro-2- Probes steric
methylphenyl)methan 847502-85-6 Positional Isomer tolerance at the ortho-
amine position.

Secondary amine;
405-66-3 N-methylation distinct H-bond

donor/acceptor profile.

4-Fluoro-N-

methylbenzylamine

Synthetic Pathways

The synthesis of 3,5-difluoro-4-methylbenzylamine typically proceeds via the reduction of its
corresponding nitrile or reductive amination of its aldehyde precursor.[1] These precursors are
stable and commercially available.

Synthesis Workflow Diagram

The following diagram illustrates the two primary synthetic routes to the target amine.
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Reductive Amination:
1. NH40OAc, NaBH3CN
or 2. NH3, H2, Pd/C

Reduction:
H2, Raney Ni
or LiAlH4

Precursor A:
3,5-Difluoro-4-methylbenzonitrile Route 1 (Reduction)

CAS 170572-50-6) T T T TTem———
( )T e L Target:

3,5-Difluoro-4-methylbenzylamine

Route 2 (Reductive Amination (CAS 1427419-16-6)
Precursor B:

3,5-Difluoro-4-methylbenzaldehyde
(CAS 1429902-14-6)

Click to download full resolution via product page

Caption: Primary synthetic routes from nitrile (Route 1) and aldehyde (Route 2) precursors.

Detailed Experimental Protocol (Route 1: Nitrile
Reduction)

Objective: Reduction of 3,5-difluoro-4-methylbenzonitrile to the primary amine.

Reagents:

Substrate: 3,5-Difluoro-4-methylbenzonitrile (CAS 170572-50-6)[2]

Catalyst: Raney Nickel (slurry in water)

Solvent: Methanol (7N NHs in MeOH is preferred to suppress secondary amine formation)

Hydrogen source: Hz gas (balloon or Parr shaker)

Procedure:

Preparation: In a high-pressure hydrogenation vessel, dissolve 10.0 mmol of the nitrile in 30
mL of methanolic ammonia (7N).
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o Catalyst Addition: Carefully add Raney Nickel (~10 wt% equivalent). Caution: Raney Ni is
pyrophoric; handle under inert atmosphere.

» Hydrogenation: Purge the vessel with N2 followed by H2. Pressurize to 50 psi Hz and stir
vigorously at room temperature for 12—-18 hours.

» Monitoring: Monitor reaction progress via LC-MS (Look for M+H = 158.1).

o Workup: Filter the catalyst through a celite pad (keep wet to prevent ignition). Rinse with
MeOH.

« Isolation: Concentrate the filtrate under reduced pressure.

 Purification: The crude oil can be converted to the HCI salt by adding 4N HCI in dioxane,
precipitating the solid for filtration.

Medicinal Chemistry Applications
The "Fluorine Effect” on Basicity

In drug design, the basicity of a primary amine affects its protonation state at physiological pH
(7.4).

e Benzylamine pKa: ~9.3 (Predominantly protonated, charged).

o 3,5-Difluoro-4-methylbenzylamine pKa: ~8.6. Impact: The electron-withdrawing fluorine
atoms (inductive effect,

) reduce the electron density on the nitrogen, lowering the pKa. This increases the fraction of
the neutral species, potentially enhancing passive permeability across lipid membranes.

Metabolic Blocking (The "Magic Methyl")

The para-position of a phenyl ring is a "hotspot” for metabolic oxidation by CYP450 enzymes.

e Problem: Rapid hydroxylation of unsubstituted benzylamines leads to high clearance and
short half-life (
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e Solution: Introducing a methyl group at the 4-position sterically and electronically blocks this
site. While the methyl group itself can be oxidized to a benzylic alcohol/acid, the presence of
flanking fluorines (3,5-substitution) deactivates the ring and the methyl group towards
oxidation, creating a robust metabolic shield.

Bioisosterism

This fragment is often used as a bioisostere for:
o Chlorobenzylamines: Similar lipophilicity but different metabolic profile.

o Pyridyl-methylamines: To modulate hydrogen bond acceptor capabilities while maintaining
aromaticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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